Cas no 1354958-92-1 (1-(2,2-Diethoxyethyl)-4-(trifluoromethyl)benzene)

• Product Name: 1-(2,2-Diethoxyethyl)-4-(trifluoromethyl)benzene
• CAS No: 1354958-92-1
• MF: C₁₃H₁₇F₃O₂
• MW: 262.268094778061
• MDL: MFCD20502051
• CID: 5053334
• Update Time: 2025-06-08

1-(2,2-Diethoxyethyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-diethoxyethyl)-4-(trifluoromethyl)benzene
• 1-(2,2-Diethoxyethyl)-4-(trifluoromethyl)benzene

• MDL： MFCD20502051
• Inchi： 1S/C13H17F3O2/c1-3-17-12(18-4-2)9-10-5-7-11(8-6-10)13(14,15)16/h5-8,12H,3-4,9H2,1-2H3
• InChI Key： RHMVQUATMWELGP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC(OCC)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 217
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5

Additional information on 1-(2,2-Diethoxyethyl)-4-(trifluoromethyl)benzene

Comprehensive Overview of 1-(2,2-Diethoxyethyl)-4-(trifluoromethyl)benzene (CAS No. 1354958-92-1)

1-(2,2-Diethoxyethyl)-4-(trifluoromethyl)benzene (CAS No. 1354958-92-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a benzene ring substituted with a trifluoromethyl group and a diethoxyethyl side chain, making it a versatile intermediate for synthesizing more complex molecules. Its molecular formula, C₁₃H₁₇F₃O₂, reflects its balanced hydrophobicity and reactivity, which are critical for applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 1-(2,2-Diethoxyethyl)-4-(trifluoromethyl)benzene has surged, driven by their enhanced metabolic stability and bioavailability in pharmaceuticals. Researchers frequently search for "trifluoromethyl benzene derivatives" or "diethoxyethyl benzene applications" to explore their potential in designing novel therapeutics. This compound’s CAS No. 1354958-92-1 is often referenced in patents and academic papers, highlighting its role in developing kinase inhibitors and antiviral agents, topics currently trending in biomedical forums.

The synthesis of 1-(2,2-Diethoxyethyl)-4-(trifluoromethyl)benzene typically involves multi-step organic reactions, including Friedel-Crafts alkylation and etherification. Its diethoxyethyl moiety provides a protective group for aldehydes, a feature exploited in fine chemical manufacturing. Industry professionals often inquire about "scalable synthesis of trifluoromethyl aromatics" or "green chemistry approaches for fluorinated intermediates," aligning with global sustainability trends. This compound’s compatibility with catalytic hydrogenation and palladium-coupling reactions further broadens its utility.

From an analytical perspective, CAS No. 1354958-92-1 is characterized by techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS). Its logP value and solubility profile are frequently studied to optimize formulations in drug delivery systems. Queries like "NMR data for diethoxyethyl benzene derivatives" or "HPLC methods for fluorinated aromatics" are common among analytical chemists, underscoring the compound’s relevance in quality control.

Beyond pharmaceuticals, 1-(2,2-Diethoxyethyl)-4-(trifluoromethyl)benzene finds niche applications in liquid crystals and organic electronics. Its trifluoromethyl group enhances thermal stability and electron-withdrawing properties, making it valuable for OLED materials. Searches for "fluorinated benzene in optoelectronics" or "diethoxyethyl modifiers for polymers" reflect growing interest in advanced materials. This dual applicability in life sciences and technology positions the compound as a cross-disciplinary asset.

Regulatory and safety data for CAS No. 1354958-92-1 emphasize its handling under standard laboratory protocols. While not classified as hazardous, its material safety data sheet (MSDS) recommends precautions like glove use and ventilation. Environmental persistence studies of trifluoromethylated compounds are also a hot topic, with searches like "biodegradability of fluorinated aromatics" gaining traction among environmental chemists.

In summary, 1-(2,2-Diethoxyethyl)-4-(trifluoromethyl)benzene (CAS No. 1354958-92-1) exemplifies the convergence of synthetic versatility and functional efficacy. Its prominence in drug discovery, material science, and sustainable chemistry ensures continued research interest. By addressing frequently searched terms like "applications of trifluoromethyl benzene" and "diethoxyethyl synthesis," this overview bridges technical depth with user-centric readability, adhering to SEO best practices while maintaining academic rigor.